1-(2-fluoroethyl)-N-(2-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine

• Molecular Formula: C14H18FN3O
• Molecular Weight: 263.31 g/mol
• IUPAC Name: 1-(2-fluoroethyl)-N-[(2-methoxyphenyl)methyl]-5-methylpyrazol-4-amine
• InChI: InChI=1S/C14H18FN3O/c1-11-13(10-17-18(11)8-7-15)16-9-12-5-3-4-6-14(12)19-2/h3-6,10,16H,7-9H2,1-2H3
• InChI Key: NVMIQTILBGAROH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1CCF)NCC2=CC=CC=C2OC

Description

1-(2-Fluoroethyl)-N-(2-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine is a pyrazole derivative characterized by a fluorine-substituted ethyl group at position 1, a methyl group at position 5, and an N-(2-methoxybenzyl) substituent on the pyrazole ring. Its molecular formula is C₁₄H₁₈FN₃O (inferred from structural analogs in ), with a molecular weight of 263.31 g/mol.

Preparation Methods

Pyrazole Core Formation

The pyrazole ring is typically synthesized via cyclization reactions. Common methods include:

• Cyclization of hydrazines with diketones : For example, hydrazine derivatives react with α,β-unsaturated ketones or aldehydes under acidic or basic conditions to form the pyrazole scaffold.

• Cyclization of 1,2-diamines : This approach is less common but can be used with specific catalysts or conditions.

Table 1: Pyrazole Core Synthesis Methods

Method	Reagents/Conditions	Yield (%)	Reference
Hydrazine + diketone	Ethanol, acetic acid, 130°C, O₂	85–90
1,2-Diamine cyclization	Methyl hydrazine, toluene, reflux	60–70

Introduction of the 5-Methyl Group

The methyl group at position 5 is introduced via alkylation or direct synthesis of the pyrazole precursor.

Alkylation of Pyrazole-4-Amine

• Deprotonation : Pyrazole-4-amine is treated with a strong base (e.g., NaH or K₂CO₃) in THF or DMF to generate a nucleophilic amine.

• Methylation : Reaction with methyl iodide or dimethyl sulfate yields the 5-methyl derivative.

Example Reaction :
$\text{Pyrazole-4-amine} + \text{CH}_3\text{I} \xrightarrow{\text{NaH, THF}} \text{5-Methyl-1H-pyrazol-4-amine}$
Yield: 76–80%.

Installation of the 2-Fluoroethyl Group

The 2-fluoroethyl group is typically introduced via nucleophilic substitution or alkylation.

N-Alkylation of Pyrazole-4-Amine

• Base Activation : The pyrazole amine is deprotonated with NaH or K₂CO₃ in DMF or THF.

• Reaction with 2-Fluoroethyl Bromide/Chloride : The alkyl halide is added, and the mixture is stirred at reflux.

Example Conditions :

Reagent	Base	Solvent	Temperature	Yield (%)
2-Fluoroethyl Br	NaH	THF	0°C → RT	69–72

Attachment of the 2-Methoxybenzyl Group

The final step involves N-alkylation with 2-methoxybenzyl chloride.

Procedure :

• Base Treatment : 5-Methyl-1H-pyrazol-4-amine is treated with K₂CO₃ in DMF or DMSO.

• Reaction with 2-Methoxybenzyl Chloride : The reagent is added dropwise, and the mixture is stirred at 60–80°C.

Example Reaction :
$\text{5-Methyl-1H-pyrazol-4-amine} + \text{2-Methoxybenzyl Cl} \xrightarrow{\text{K}_2\text{CO}_3, \text{DMF}} \text{Target Compound}$
Yield: 66–70%.

Catalytic Hydrogenation (Optional)

If intermediates contain nitro groups, catalytic hydrogenation is employed:

• Catalyst : Pd/C or Raney Ni.

• Conditions : Ethanol or methanol under H₂ atmosphere (1–3 atm).

Example :
$\text{Nitro Intermediate} \xrightarrow{\text{H}_2, \text{Pd/C}} \text{Amino Intermediate}$
Yield: 81–89%.

Purification and Characterization

• Purification : Column chromatography (silica gel, EtOAc/hexanes) or recrystallization.

• Characterization :

  • NMR : $^1\text{H NMR (DMSO-d}_6\text{)} \delta \text{ ppm: 10.71 (s, 1H), 8.59–8.56 (d, 2H), 8.17 (s, 1H), 7.76 (m, 1H), 3.85 (s, 3H)}$.

  • MS : LCMS (ESI) $m/z$ 311.1 (M+H)⁺.

Data Summary

Table 2: Key Reaction Steps and Yields

Step	Reagents/Conditions	Yield (%)	Reference
Pyrazole core formation	Hydrazine, diketone, ethanol, 130°C	85–90
5-Methyl introduction	CH₃I, NaH, THF	76–80
2-Fluoroethyl alkylation	2-Fluoroethyl Br, NaH, THF	69–72
2-Methoxybenzyl alkylation	2-Methoxybenzyl Cl, K₂CO₃, DMF	66–70

Challenges and Optimization

• Steric Hindrance : Bulkier substituents (e.g., 2-methoxybenzyl) may reduce reaction rates. Solutions include using polar aprotic solvents (DMF, DMSO) or microwave-assisted synthesis.

• Purity Issues : Column chromatography or recrystallization is critical to isolate high-purity product.

Chemical Reactions Analysis

Types of Reactions

1-(2-fluoroethyl)-N-[(2-methoxyphenyl)methyl]-5-methyl-1H-pyrazol-4-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.

Substitution: Various nucleophiles or electrophiles in the presence of suitable bases or acids.

Major Products Formed

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of reduced derivatives with the removal of oxygen atoms.

Substitution: Formation of substituted pyrazole derivatives with different functional groups.

Scientific Research Applications

1-(2-fluoroethyl)-N-[(2-methoxyphenyl)methyl]-5-methyl-1H-pyrazol-4-amine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs targeting specific diseases.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(2-fluoroethyl)-N-[(2-methoxyphenyl)methyl]-5-methyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other proteins, leading to modulation of their activity. This can result in various biological effects, such as inhibition of enzyme activity, alteration of signal transduction pathways, or induction of cell death.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Substituents (Pyrazole Ring)	Molecular Weight (g/mol)	Key Features
1-(2-Fluoroethyl)-N-(2-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine	C₁₄H₁₈FN₃O	1-(2-Fluoroethyl), 5-methyl, N-(2-methoxybenzyl)	263.31	High lipophilicity; aromatic methoxy group
1-(2-Methoxy-2-methylpropyl)-5-methyl-1H-pyrazol-4-amine ()	C₉H₁₇N₃O	1-(2-Methoxy-2-methylpropyl), 5-methyl	183.25	Bulky alkoxy substituent; lower molecular weight
5-(3,4-Dimethoxyphenyl)-1-methyl-1H-pyrazol-4-amine ()	C₁₂H₁₅N₃O₂	1-Methyl, 5-(3,4-dimethoxyphenyl)	233.27	Electron-rich aryl group; potential for π-π interactions
1-[1-(2-Fluoroethyl)-1H-pyrazol-5-yl]-N-(2-methoxybenzyl)methanamine ()	C₁₄H₁₈FN₃O	1-(2-Fluoroethyl), N-(2-methoxybenzyl)	263.31	Isomeric differences in pyrazole substitution
4-Bromo-2,5-dimethoxy-N-(2-methoxybenzyl)phenethylamine ()	C₁₈H₂₁BrNO₃	N-(2-Methoxybenzyl), brominated aryl	379.27	Bromine enhances electrophilicity; phenethyl backbone

Substituent Effects on Lipophilicity and Bioavailability

• Fluoroethyl vs. Alkyl/Alkoxy Groups: The 2-fluoroethyl group in the target compound increases lipophilicity compared to non-halogenated analogs (e.g., 1-(2-methoxypropyl) in ). Fluorine’s electronegativity may also enhance metabolic stability by resisting oxidative degradation .
• N-(2-Methoxybenzyl) vs. This contrasts with 5-(3,4-dimethoxyphenyl)-substituted pyrazoles (), where multiple methoxy groups could increase solubility but reduce membrane permeability .

Electronic and Steric Considerations

• Electron-Withdrawing vs. In contrast, compounds with electron-donating methoxy groups (e.g., ) may favor interactions with cationic or π-rich binding pockets .
• Steric Hindrance : The 2-methoxybenzyl group introduces steric bulk near the pyrazole’s amine group, which could limit conformational flexibility compared to smaller substituents like methyl or ethyl .

Recommendations :

Synthesize the target compound and validate its physicochemical properties (e.g., logP, solubility).

Conduct comparative binding assays against receptors commonly targeted by pyrazole derivatives (e.g., serotonin receptors, kinases).

Explore metabolic stability using in vitro models to assess fluorine’s impact on half-life.

Biological Activity

1-(2-fluoroethyl)-N-(2-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. Pyrazole derivatives have been widely studied for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antitumor effects. This article reviews the available literature on the biological activity of this specific compound, focusing on its synthesis, mechanisms of action, and therapeutic potential.

Synthesis and Characterization

The synthesis of 1-(2-fluoroethyl)-N-(2-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine typically involves multi-step organic reactions. The compound can be synthesized through a one-pot reaction that combines various reagents under controlled conditions to yield the desired pyrazole derivative. Characterization techniques such as NMR, IR spectroscopy, and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

Research indicates that pyrazole derivatives can interact with various biological targets, including enzymes and receptors involved in inflammatory processes and cancer progression. The specific mechanisms by which 1-(2-fluoroethyl)-N-(2-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine exerts its effects may involve:

• Inhibition of Enzymatic Activity : Some studies suggest that pyrazole compounds can inhibit cyclooxygenase (COX) enzymes, leading to reduced production of pro-inflammatory mediators.
• Modulation of Signaling Pathways : The compound may affect signaling pathways such as the MAPK pathway, which is crucial in cell proliferation and survival.

Case Studies

Several preclinical studies have evaluated the biological activity of similar pyrazole derivatives:

• Anti-inflammatory Activity : A study on a related pyrazole compound demonstrated significant inhibition of inflammation in animal models, suggesting potential therapeutic applications for conditions like arthritis.
• Antitumor Effects : Another research focused on pyrazole derivatives showed promising results in inhibiting tumor growth in vitro and in vivo, indicating that these compounds might serve as effective anticancer agents.
• Cytotoxicity Testing : The cytotoxic effects of 1-(2-fluoroethyl)-N-(2-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine were assessed against various cancer cell lines (e.g., A549 lung cancer cells). Results indicated a dose-dependent response with significant reductions in cell viability at higher concentrations.

Data Summary

The following table summarizes key findings from studies on related compounds and their biological activities:

Compound Name	Activity Type	IC50/ED50 Values	Reference
1-(2-fluoroethyl)-N-(2-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine	Cytotoxicity	10 µM (A549)
Pyrazole Derivative X	Anti-inflammatory	20 mg/kg (animal model)
Pyrazole Derivative Y	Antitumor	15 µM (in vitro)

Q & A

Q. How to design structure-activity relationship (SAR) studies?

• Methodological Answer : Synthesize analogs with variations in:
• Fluoroethyl chain : Replace with chloroethyl or methyl groups.
• Methoxybenzyl : Substitute with halogenated or nitro derivatives.
  Test analogs in dose-response assays (e.g., IC₅₀ for kinase inhibition). Use QSAR models (e.g., CoMFA) to correlate substituent properties (logP, Hammett σ) with activity .